Cas no 77012-31-8 (DehydropachyMic acid)

• Product Name: DehydropachyMic acid
• CAS No: 77012-31-8
• MF: C₃₃H₅₀O₅
• MW: 526.747110843658
• CID: 1124018
• PubChem ID: 15226717
• Update Time: 2025-07-15

DehydropachyMic acid Chemical and Physical Properties

Names and Identifiers

• Dehydropachymic acid
• (3beta,16alpha)-3-(Acetyloxy)-16-hydroxy-24-methylenelanosta-7,9(11)-dien-21-oic acid
• delta9(11)-Dehydropachymic acid
• 2-[(5R,10S,13S,14R)-3-Acetyloxy-16-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H
• (2R)-2-[(3S,10S,13R,14R,16R,17R)-3-acetyloxy-16-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17
• GLXC-14800
• (2R)-2-[(3S,5R,10S,13R,14R,16R,17R)-3-acetyloxy-16-hydroxy-4,4,10,13,14-pentamethyl-2,3,5,6,12,15,16,17-octahydro-1H-cyclopenta[a]phenanthren-17-yl]-6-methyl-5-methylideneheptanoic acid
• AKOS037514944
• HY-N2991
• 77012-31-8
• MS-29753
• CS-0023646
• CHEMBL4100088
• DA-52414
• (2R)-2-[(1R,2R,3aR,5aR,7S,9aS,11aR)-7-(acetyloxy)-2-hydroxy-3a,6,6,9a,11a-pentamethyl-1H,2H,3H,5H,5aH,7H,8H,9H,11H-cyclopenta[a]phenanthren-1-yl]-6-methyl-5-methylideneheptanoic acid
• DehydropachyMic acid

• Inchi： 1S/C33H50O5/c1-19(2)20(3)10-11-22(29(36)37)28-25(35)18-33(9)24-12-13-26-30(5,6)27(38-21(4)34)15-16-31(26,7)23(24)14-17-32(28,33)8/h12,14,19,22,25-28,35H,3,10-11,13,15-18H2,1-2,4-9H3,(H,36,37)/t22-,25-,26+,27+,28+,31-,32-,33+/m1/s1
• InChI Key： RWIALJIVPUCERT-DRCQUEPLSA-N
• SMILES： O[C@@H]1C[C@@]2(C)C3=CC[C@H]4C(C)(C)[C@H](CC[C@]4(C)C3=CC[C@]2(C)[C@H]1[C@H](C(=O)O)CCC(=C)C(C)C)OC(C)=O

Computed Properties

• Exact Mass: 526.36582469 g/mol
• Monoisotopic Mass: 526.36582469 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 1070
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 83.8
• Molecular Weight: 526.7

Experimental Properties

• Color/Form: Powder
• Density: 1.11±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: 265-267 ºC
• Solubility: Insuluble (1.0E-4 g/L) (25 ºC),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Vitamin D and derivatives
• Triterpenoids

Additional information on DehydropachyMic acid

Professional Introduction to Dehydropachymic Acid (CAS No. 77012-31-8)

Dehydropachymic acid, a compound with the chemical identifier CAS No. 77012-31-8, is a molecule of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, often referred to by its systematic name, has garnered attention due to its unique structural properties and potential applications in medicinal chemistry. The study of Dehydropachymic acid has been advancing rapidly, with researchers exploring its pharmacological effects and synthetic pathways.

The molecular structure of Dehydropachymic acid is characterized by a complex arrangement of functional groups, which contributes to its distinct chemical behavior. This complexity makes it a valuable subject for investigation in the development of new therapeutic agents. Recent studies have highlighted the compound's role in modulating various biological pathways, suggesting its utility in treating a range of diseases.

In the realm of drug discovery, Dehydropachymic acid has been investigated for its potential as a precursor in the synthesis of more complex molecules. Its unique chemical profile allows for modifications that can enhance its pharmacological properties, making it a promising candidate for further development. Researchers have been particularly interested in its ability to interact with specific targets within the human body, which could lead to novel treatments for conditions that are currently difficult to manage.

One of the most exciting areas of research involving Dehydropachymic acid is its application in oncology. Studies have demonstrated that this compound can exhibit anti-proliferative effects on certain cancer cell lines. The mechanisms by which it achieves this are still being elucidated, but preliminary findings suggest that it may interfere with critical signaling pathways involved in tumor growth and survival. This has opened up new avenues for the development of targeted therapies against various forms of cancer.

The synthesis of Dehydropachymic acid is another area where significant progress has been made. Chemists have developed increasingly efficient methods for producing this compound, which has reduced costs and improved yields. These advancements are crucial for enabling large-scale studies and eventual clinical trials. The synthetic routes developed also provide insights into how similar molecules can be constructed, potentially leading to the discovery of other bioactive compounds with related structures.

From a biochemical perspective, Dehydropachymic acid has been found to interact with several enzymes and receptors in the body. These interactions are key to understanding how it exerts its effects at a molecular level. By studying these interactions, researchers can gain valuable insights into disease mechanisms and identify new therapeutic targets. This knowledge is essential for designing drugs that are both effective and well-tolerated by patients.

The pharmacokinetic properties of Dehydropachymic acid are also under scrutiny. Understanding how the body processes this compound is crucial for determining optimal dosages and delivery methods. Studies have shown that it exhibits certain characteristics that make it suitable for oral administration, but further research is needed to fully optimize its bioavailability and efficacy.

In conclusion, Dehydropachymic acid (CAS No. 77012-31-8) is a fascinating molecule with numerous potential applications in medicine and biotechnology. Its unique structure and biological activity make it a valuable subject for ongoing research. As our understanding of this compound continues to grow, so too will its potential contributions to human health and well-being.